N-(benzo[d]thiazol-2-yl)-2-(4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[4-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C18H19F3N6O2S/c1-25-15(18(19,20)21)24-27(17(25)29)11-6-8-26(9-7-11)10-14(28)23-16-22-12-4-2-3-5-13(12)30-16/h2-5,11H,6-10H2,1H3,(H,22,23,28)
• InChI Key: GMANGLNNAIAOQU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)CC(=O)NC3=NC4=CC=CC=C4S3)C(F)(F)F
• Molecular Formula: C18H19F3N6O2S
• Molecular Weight: 440.4 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-(4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C18H19F3N6O2S and its molecular weight is 440.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A significant body of research has explored the antimicrobial properties of benzothiazole derivatives. Anuse et al. (2019) synthesized substituted N-(benzo[d]thiazol-2-yl) derivatives and evaluated their docking properties and antimicrobial activity, particularly highlighting their potential against Methicillin-resistant Staphylococcus aureus (MRSA) and other microbial strains. Their study suggests that these compounds could pave the way for designing more potent antimicrobial agents (Anuse et al., 2019). Additionally, Mokhtari and Pourabdollah (2013) investigated the antimicrobial activities of benzothiazole piperidin-1-yl acetamide derivatives against various pathogenic bacteria and Candida species, finding that some derivatives showed notable efficacy, especially against fungal infections (Mokhtari & Pourabdollah, 2013).

Antitumor Activities

The antitumor potential of benzothiazole derivatives has also been explored. Albratty et al. (2017) synthesized novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives from 2-cyano-N-(thiazol-2-yl)acetamide and evaluated their antitumor activity. Some compounds exhibited promising inhibitory effects on different cell lines, suggesting the potential for further development as anticancer agents (Albratty et al., 2017).

Anti-inflammatory and Antioxidant Properties

Research into the anti-inflammatory and antioxidant properties of benzothiazole derivatives has yielded promising results. Tariq et al. (2018) synthesized N-(benzothiazol/oxazol-2-yl)-2-[(5-(phenoxymethyl)-4-aryl-4H-1,2,4-triazol-3-yl)thio] acetamide derivatives and evaluated them for in vitro anti-inflammatory activity and p38α MAP kinase inhibition. Their findings highlight the therapeutic potential of these compounds in the treatment of inflammation-related disorders (Tariq et al., 2018).